![molecular formula C12H10O3S B1275121 5-[(Phenylthio)methyl]-2-furoic acid CAS No. 79504-96-4](/img/structure/B1275121.png)
5-[(Phenylthio)methyl]-2-furoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(Phenylthio)methyl]-2-furoic acid is a chemical compound with the molecular formula C12H10O3S . It contains a total of 27 bonds, including 17 non-H bonds, 12 multiple bonds, 4 rotatable bonds, 1 double bond, 11 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 hydroxyl group, 1 sulfide, and 1 Furane .
Molecular Structure Analysis
The molecular structure of 5-[(Phenylthio)methyl]-2-furoic acid includes a furan ring attached to a carboxylic acid group and a phenylthio group . The molecule has a molecular weight of 234.27 g/mol .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-[(Phenylthio)methyl]-2-furoic acid include a molecular weight of 234.27 g/mol, a XLogP3-AA of 2.9, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, a rotatable bond count of 4, an exact mass of 234.03506535 g/mol, a monoisotopic mass of 234.03506535 g/mol, a topological polar surface area of 75.7 Ų, a heavy atom count of 16, and a complexity of 238 .Scientific Research Applications
Pharmaceutical Research
“5-[(Phenylthio)methyl]-2-furoic acid” is structurally related to fenbendazole, a benzimidazole compound used as an anthelmintic agent . The thioether moiety in its structure could be explored for its potential pharmacokinetic properties, such as increased lipophilicity, which may enhance cell membrane permeability and bioavailability.
Mechanism of Action
Target of Action
It is structurally similar to fenbendazole , a benzimidazole compound that presents a broad-spectrum anthelmintic effect . Fenbendazole is used against a number of gastrointestinal parasites .
Mode of Action
Benzimidazole compounds like fenbendazole have been shown to interfere with the process of mitosis in fungi .
Biochemical Pathways
Benzimidazole compounds are known to affect a wide range of biochemical processes, particularly in nematodal infections .
Result of Action
Benzimidazole compounds like fenbendazole are known to have a broad-spectrum anthelmintic effect .
properties
IUPAC Name |
5-(phenylsulfanylmethyl)furan-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3S/c13-12(14)11-7-6-9(15-11)8-16-10-4-2-1-3-5-10/h1-7H,8H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCYCOVZXZLKXFK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCC2=CC=C(O2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10405148 |
Source
|
Record name | 5-[(phenylthio)methyl]-2-furoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10405148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(Phenylthio)methyl]-2-furoic acid | |
CAS RN |
79504-96-4 |
Source
|
Record name | 5-[(phenylthio)methyl]-2-furoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10405148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.